(Z)-4-methyl-2-(5-(1-methyl-2-oxoindolin-3-ylidene)-4-oxo-2-thioxothiazolidin-3-yl)pentanoic acid

• IUPAC Name: 4-methyl-2-[(5Z)-5-(1-methyl-2-oxoindol-3-ylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pentanoic acid
• InChI: InChI=1S/C18H18N2O4S2/c1-9(2)8-12(17(23)24)20-16(22)14(26-18(20)25)13-10-6-4-5-7-11(10)19(3)15(13)21/h4-7,9,12H,8H2,1-3H3,(H,23,24)/b14-13-
• InChI Key: QFVWFNPMJJTSEI-YPKPFQOOSA-N
• Canonical SMILES: CC(C)CC(C(=O)O)N1C(=O)C(=C2C3=CC=CC=C3N(C2=O)C)SC1=S
• Isomeric SMILES: CC(C)CC(C(=O)O)N1C(=O)/C(=C/2\C3=CC=CC=C3N(C2=O)C)/SC1=S
• Molecular Formula: C18H18N2O4S2
• Molecular Weight: 390.5 g/mol

Description

(Z)-4-methyl-2-(5-(1-methyl-2-oxoindolin-3-ylidene)-4-oxo-2-thioxothiazolidin-3-yl)pentanoic acid is a useful research compound. Its molecular formula is C18H18N2O4S2 and its molecular weight is 390.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Research indicates that derivatives of (Z)-4-methyl-2-(5-(1-methyl-2-oxoindolin-3-ylidene)-4-oxo-2-thioxothiazolidin-3-yl)pentanoic acid have demonstrated notable antimicrobial activities. For instance, Basavarajaiah and Mruthyunjayaswamy (2010) synthesized compounds including this derivative and found them effective against various microbial strains (Basavarajaiah & Mruthyunjayaswamy, 2010).

Antibacterial Evaluation

Another study by Song et al. (2015) focused on synthesizing and evaluating (S,Z)-4-methyl-2-(4-oxo-5-((5-substitutedphenylfuran-2-yl) methylene)-2-thioxothiazolidin-3-yl)pentanoic acids for antibacterial activity. The synthesized compounds exhibited good antibacterial activity, particularly against Gram-positive bacteria (Song et al., 2015).

Anticancer and Antiangiogenic Effects

Chandrappa et al. (2010) synthesized novel thioxothiazolidin-4-one derivatives, including the (Z)-4-methyl variant, and investigated their anticancer and antiangiogenic effects. These compounds showed significant potential in inhibiting tumor growth and angiogenesis in mouse models (Chandrappa et al., 2010).

Aldose Reductase Inhibitors

Kučerová-Chlupáčová et al. (2020) studied (4-Oxo-2-thioxothiazolidin-3-yl)acetic acids, closely related to the (Z)-4-methyl variant, as potential aldose reductase inhibitors. These compounds were found to be potent inhibitors, suggesting their potential in clinical applications (Kučerová-Chlupáčová et al., 2020).

Fluorescent Chemosensors

Lin et al. (2016) developed novel thiazolone-based zinc complexes for fluorescent chemosensor applications, demonstrating their utility in environmental monitoring and material sciences (Lin et al., 2016).